Cas no 63751-72-4 (2-(1H-Pyrrol-1-yl)propanoic acid)

2-(1H-Pyrrol-1-yl)propanoic acid is a heterocyclic carboxylic acid featuring a pyrrole moiety attached to a propanoic acid backbone. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, serving as a building block for the development of more complex molecules. The pyrrole ring contributes to its potential as a ligand or intermediate in coordination chemistry and medicinal chemistry applications. Its structural motif may also facilitate interactions with biological targets, making it valuable for drug discovery. The compound's stability and functional group compatibility further enhance its utility in multi-step synthetic routes. Proper handling and storage are recommended to maintain its integrity.

2-(1H-Pyrrol-1-yl)propanoic acid structure

63751-72-4 structure

Product Name:2-(1H-Pyrrol-1-yl)propanoic acid

CAS No:63751-72-4

MF:C₇H₉NO₂

MW:139.151861906052

MDL:MFCD03768220

CID:843877

PubChem ID:4442771

Update Time:2025-06-07

2-(1H-Pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Pyrrol-1-yl)propanoic acid
- 1H-Pyrrole-1-acetic acid, alpha-methyl-
- 2-pyrrol-1-ylpropanoic acid
- 2,6-DIETHYL-3,5-DIMETHYL-4H-PYRAN-4-ONE
- 2-pyrrolylpropanoic acid
- MDL： MFCD03768220
- Inchi： 1S/C7H9NO2/c1-6(7(9)10)8-4-2-3-5-8/h2-6H,1H3,(H,9,10)
- InChI Key： MTHRJNLVFAQKOG-UHFFFAOYSA-N
- SMILES： OC(C(C)N1C=CC=C1)=O

Computed Properties

Exact Mass: 139.06300
Monoisotopic Mass: 139.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2A^2

Experimental Properties

Density: 1.14
Boiling Point: 262.4°C at 760 mmHg
Flash Point: 112.5°C
Refractive Index: 1.535
PSA: 42.23000
LogP: 1.13370

2-(1H-Pyrrol-1-yl)propanoic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2-(1H-Pyrrol-1-yl)propanoic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-Pyrrol-1-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109006721-1g	2-(1H-Pyrrol-1-yl)propanoic acid	63751-72-4	95%	1g	$232.96	2023-09-01
TRC	B529900-50mg	2-(1H-Pyrrol-1-yl)propanoic Acid	63751-72-4		50mg	$ 50.00	2022-06-07
TRC	B529900-100mg	2-(1H-Pyrrol-1-yl)propanoic Acid	63751-72-4		100mg	$ 65.00	2022-06-07
TRC	B529900-500mg	2-(1H-Pyrrol-1-yl)propanoic Acid	63751-72-4		500mg	$ 115.00	2022-06-07
Chemenu	CM196707-5g	2-(1H-Pyrrol-1-yl)propanoic acid	63751-72-4	95%	5g	$777	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	024129-500mg	2-(1H-Pyrrol-1-yl)propanoic acid	63751-72-4		500mg	3233CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	024129-1g	2-(1H-Pyrrol-1-yl)propanoic acid	63751-72-4		1g	4973CNY	2021-05-07
abcr	AB267375-1 g	2-(1H-Pyrrol-1-yl)propanoic acid	63751-72-4		1g	€169.40	2023-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	024129-500mg	2-(1H-Pyrrol-1-yl)propanoic acid	63751-72-4		500mg	3233.0CNY	2021-07-13

2-(1H-Pyrrol-1-yl)propanoic acid Suppliers

Amadis Chemical Company Limited

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(CAS:63751-72-4)2-(1H-Pyrrol-1-yl)propanoic acid

Order Number:A868040

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:09

Price ($):227.0/910.0

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Related Categories

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